Cas no 727967-95-5 (1-(4-fluorophenyl)-1H-pyrazol-5-amine)
1-(4-Fluorophenyl)-1H-pyrazol-5-amine is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a 4-fluorophenyl substituent and an amine functional group at the 5-position of the pyrazole ring, confers versatility as a building block for heterocyclic synthesis. This compound is particularly valued for its potential as an intermediate in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. The fluorine atom enhances metabolic stability and binding affinity in target interactions, while the pyrazole core offers opportunities for further functionalization. High purity and consistent quality make it suitable for rigorous synthetic and medicinal chemistry studies.
727967-95-5 structure
Product Name:1-(4-fluorophenyl)-1H-pyrazol-5-amine
CAS No:727967-95-5
MF:C9H8FN3
MW:177.178324699402
MDL:MFCD08559034
CID:2150841
PubChem ID:12763782
Update Time:2025-05-27
1-(4-fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluoro-phenyl)-2H-pyrazol-3-ylamine
- 1-(4-Fluorophenyl)-1H-pyrazol-5-amine
- SCHEMBL1491089
- 2-(4-Fluorophenyl)-2H-pyrazol-3-ylamine
- DB-329332
- EN300-345367
- G53745
- CEB96795
- AKOS000319190
- KS-6865
- 76606-43-4
- 727967-95-5
- CS-0246872
- STK351543
- 847-223-7
- 2-(4-fluorophenyl)pyrazol-3-amine
- 1-(4-fluorophenyl)-1H-pyrazol-5-amine
-
- MDL： MFCD08559034
- Inchi： 1S/C9H8FN3/c10-7-1-3-8(4-2-7)13-9(11)5-6-12-13/h1-6H,11H2
- InChI Key： KOTZBCKOEKMKPE-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C(=CC=N1)N
Computed Properties
- Exact Mass: 177.07022543Da
- Monoisotopic Mass: 177.07022543Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 316.1±22.0 °C at 760 mmHg
- Flash Point: 145.0±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(4-fluorophenyl)-1H-pyrazol-5-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-fluorophenyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 070045-250mg |
2-(4-Fluorophenyl)-2H-pyrazol-3-ylamine |
727967-95-5 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 070045-1g |
2-(4-Fluorophenyl)-2H-pyrazol-3-ylamine |
727967-95-5 | 1g |
￡259.00 | 2022-03-01 | ||
| Fluorochem | 070045-2g |
2-(4-Fluorophenyl)-2H-pyrazol-3-ylamine |
727967-95-5 | 2g |
￡425.00 | 2022-03-01 | ||
| TRC | F589768-10mg |
1-(4-fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F589768-50mg |
1-(4-fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F589768-100mg |
1-(4-fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Chemenu | CM279591-1g |
1-(4-Fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 95% | 1g |
$477 | 2023-02-01 | |
| Chemenu | CM279591-1g |
1-(4-Fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 95% | 1g |
$374 | 2021-08-18 | |
| Enamine | EN300-345367-0.05g |
1-(4-fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 95% | 0.05g |
$101.0 | 2023-09-03 | |
| Enamine | EN300-345367-0.1g |
1-(4-fluorophenyl)-1H-pyrazol-5-amine |
727967-95-5 | 95% | 0.1g |
$152.0 | 2023-09-03 |
1-(4-fluorophenyl)-1H-pyrazol-5-amine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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